Cas no 869342-85-8 (5-(2-chlorophenyl)(3-methylpiperidin-1-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol)

• Product Name: 5-(2-chlorophenyl)(3-methylpiperidin-1-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CAS No: 869342-85-8
• MF: C₁₈H₂₁ClN₄OS
• MW: 376.903541326523
• CID: 5847925
• PubChem ID: 16807655
• Update Time: 2025-10-20

5-(2-chlorophenyl)(3-methylpiperidin-1-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 5-[(2-chlorophenyl)-(3-methylpiperidin-1-yl)methyl]-2-methyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• 869342-85-8
• F1866-0243
• 5-[(2-chlorophenyl)(3-methylpiperidin-1-yl)methyl]-2-methyl-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol
• AKOS024614802
• 5-((2-chlorophenyl)(3-methylpiperidin-1-yl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol
• 5-(2-chlorophenyl)(3-methylpiperidin-1-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

• Inchi： 1S/C18H21ClN4OS/c1-11-6-5-9-22(10-11)15(13-7-3-4-8-14(13)19)16-17(24)23-18(25-16)20-12(2)21-23/h3-4,7-8,11,15,24H,5-6,9-10H2,1-2H3
• InChI Key： SBKVRWLEOAJXDC-UHFFFAOYSA-N
• SMILES： N1=C(C)N=C2SC(C(C3=CC=CC=C3Cl)N3CCCC(C)C3)=C(O)N12

Computed Properties

• Exact Mass: 376.1124602g/mol
• Monoisotopic Mass: 376.1124602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 81.9Ų

Additional information on 5-(2-chlorophenyl)(3-methylpiperidin-1-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

Comprehensive Analysis of 5-(2-chlorophenyl)(3-methylpiperidin-1-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol (CAS No. 869342-85-8)

The compound 5-(2-chlorophenyl)(3-methylpiperidin-1-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol (CAS No. 869342-85-8) is a structurally complex heterocyclic molecule that has garnered significant interest in pharmaceutical and agrochemical research. Its unique combination of triazole and thiazole rings, along with a chlorophenyl substituent, makes it a promising candidate for various applications. Researchers are particularly intrigued by its potential role in modulating biological pathways, given its structural similarity to other bioactive molecules.

In recent years, the demand for novel heterocyclic compounds like 5-(2-chlorophenyl)(3-methylpiperidin-1-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol has surged, driven by advancements in drug discovery and sustainable agriculture. This compound’s CAS No. 869342-85-8 is frequently searched in academic databases and patent filings, reflecting its growing relevance. Its methylpiperidinyl moiety, in particular, is a focal point for studies exploring its pharmacokinetic properties and binding affinity to target proteins.

One of the most pressing questions in the scientific community is how 5-(2-chlorophenyl)(3-methylpiperidin-1-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol compares to similar compounds in terms of efficacy and safety. Comparative studies suggest that its triazolothiazole core may offer enhanced stability and bioavailability, making it a viable alternative to existing molecules. Additionally, its chlorophenyl group could contribute to selective interactions with biological targets, reducing off-target effects.

The synthesis of CAS No. 869342-85-8 involves multi-step reactions, often requiring precise control over reaction conditions to achieve high yields. Researchers are increasingly exploring green chemistry approaches to synthesize this compound, aligning with global trends toward sustainable and environmentally friendly practices. The incorporation of 3-methylpiperidine and 2-chlorophenyl groups during synthesis is a critical step that influences the compound’s final properties.

Another area of interest is the potential application of 5-(2-chlorophenyl)(3-methylpiperidin-1-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol in addressing antimicrobial resistance, a global health crisis. Preliminary studies indicate that its triazolothiazole scaffold may exhibit activity against resistant bacterial strains, though further validation is needed. This aligns with the broader search for new antimicrobial agents, a topic frequently queried in scientific literature and public forums.

From a commercial perspective, the compound’s CAS No. 869342-85-8 is often associated with high-purity standards and stringent regulatory requirements. Manufacturers and suppliers emphasize the importance of quality control, as impurities can significantly impact its performance in end-use applications. This has led to increased interest in analytical techniques such as HPLC and NMR for characterizing 5-(2-chlorophenyl)(3-methylpiperidin-1-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol.

In summary, 5-(2-chlorophenyl)(3-methylpiperidin-1-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol (CAS No. 869342-85-8) represents a fascinating intersection of chemistry and biology. Its structural complexity, combined with its potential applications in drug development and agriculture, makes it a compound of enduring interest. As research continues to uncover its properties and mechanisms, it is likely to remain a key player in the search for innovative solutions to contemporary challenges.